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Compound of Interest

Compound Name: 2-Methoxyethyl chloroformate
CAS No.: 628-12-6
Cat. No.: B1582022
Get Quote
. J

CAS: 628-12-6 | Formula:

[1]
Part 1: Executive Directive

From: Senior Application Scientist, Process Safety Group To: Research Staff & Process
Chemists

2-Methoxyethyl chloroformate (MECF) is a bifunctional electrophile widely used for
introducing the methoxyethoxycarbonyl (Moc) protecting group or derivatizing amines for gas
chromatography.[1] However, its utility is masked by a deceptive hazard profile.[1]

While most researchers respect its immediate corrosivity (due to the chloroformate group),
many overlook its latent reproductive toxicity.[1] Upon contact with mucosal moisture, MECF
hydrolyzes to release 2-methoxyethanol (EGME), a potent teratogen and testicular toxin.[1]

This guide moves beyond the standard Safety Data Sheet (SDS). It operationalizes the data
into a self-validating workflow designed to prevent exposure events before they occur.[1] Treat

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1582022#bc-rfq
https://en.wikipedia.org/wiki/2-Methoxyethanol
https://www.benchchem.com/product/b1582022/docs?utm_src=pdf-body#operational-safety-technical-guide-2-methoxyethyl-chloroformate
https://en.wikipedia.org/wiki/2-Methoxyethanol
https://en.wikipedia.org/wiki/2-Methoxyethanol
https://en.wikipedia.org/wiki/2-Methoxyethanol
https://en.wikipedia.org/wiki/2-Methoxyethanol
https://en.wikipedia.org/wiki/2-Methoxyethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

this reagent not just as a corrosive acid chloride, but as a volatile generator of reproductive

toxins.[1]

Part 2: Physicochemical & Hazard Intelligence[1][2]

The following data aggregates critical parameters for handling MECF. Note the flash point

relative to standard laboratory ambient temperatures.

Parameter

Value

Operational Implication

Physical State

Liquid (Colorless to Light

Yellow)

High mobility; easily splashes.
[1]

Boiling Point

157-158 °C (lit.)[1]

Moderate volatility; vapors

accumulate in dead air spaces.

[1]

Flash Point

~59 °C (Closed Cup)

Flammable (Cat 3). Ground all
glassware; use spark-proof
tools.[1]

Density

1.192 g/mL

Denser than water; sinks in
aqueous spills, complicating

cleanup.[1]

Water Solubility

Decomposes (Rapid

Hydrolysis)

Do not use aqueous extraction

until fully quenched.[1]

GHS Classification

Skin Corr.[1][2][3][4][5] 1B
(Severe Burns)Acute Tox. 2
(Inhalation - Fatal)Repr.[1] 1B
(May damage fertility/unborn
child)

Requires secondary
containment and specific

respiratory protection.[1]

Part 3: The Toxicology Nexus (Mechanism of Action)[1]

To understand the risk, one must understand the breakdown pathway.[1] MECF is a "Trojan

Horse" reagent.[1] The immediate damage is caused by hydrochloric acid (HCI) liberation,

which strips the protective keratin layer of the skin/lung, allowing the secondary metabolite (2-

methoxyethanol) to penetrate rapidly into the systemic circulation.[1]
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Figure 1: Hydrolysis & Metabolic Activation Pathway This diagram illustrates how MECF
converts from a corrosive hazard to a systemic reproductive toxin.[1]
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Caption: MECF hydrolyzes to HCI (immediate corrosive) and EGME.[1] EGME is metabolized
to Methoxyacetic Acid, the active reproductive toxicant.[1]

Part 4: Operational Handling Protocols
4.1 Engineering Controls & PPE

Standard laboratory nitrile gloves are insufficient for prolonged contact with chloroformates or
glycol ethers.[1]

e Primary Barrier: Work exclusively in a certified Fume Hood (Face velocity > 100 fpm) or a
Glovebox under

/Ar[1]
e Hand Protection:

o Splash Protection: Double-gloving (Nitrile over Nitrile) is acceptable only for momentary

handling of closed vessels.[1]
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o Handling/Spill Cleanup:Silver Shield (Laminate) or Butyl Rubber gloves are required.[1]
Nitrile breakthrough time for the metabolite (EGME) is < 15 minutes.[1]

o Respiratory: If working outside a hood (e.g., emergency cleanup), a Full-Face Respirator
with Organic Vapor/Acid Gas (OV/AG) cartridges is mandatory.[1]

4.2 Protocol: Anhydrous Transfer (Syringe Technique)

Objective: Transfer MECF without releasing HCI fumes or introducing moisture.[1]

Preparation: Flame-dry all glassware and flush with Argon/Nitrogen.[1] Ensure the receiving
flask contains a base (e.g., Pyridine,

, or
) to scavenge the HCI generated during the reaction.[1]

e Pressure Equalization: Insert an inert gas line (bubbler exit) into the MECF reagent bottle
septum.

» Withdrawal: Use a gas-tight glass syringe with a Luer-lock needle.[1] Do not use plastic
syringes (chloroformates can swell/degrade rubber plungers and polycarbonate).[1]

» Transfer: Inject slowly into the reaction vessel at 0°C.

o Causality: Low temperature inhibits the violent exotherm of the acylation reaction and
minimizes vapor pressure.[1]

4.3 Protocol: Safe Quenching (Neutralization)

Objective: Safely destroy excess MECF in reaction mixtures.[1]

WARNING: Never add water directly to neat MECF.[1] The resulting HCI gas evolution can
pressurize and shatter glassware.[1]

e Cooling: Cool the reaction mixture to < 5°C.

« Dilution: Dilute with an inert solvent (e.g., Dichloromethane or Toluene) if not already
dissolved.[1]
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e Sequential Quench:
o Step A: Add Methanol dropwise.[1]
» Mechanism:[1][3][4] Converts reactive Acid Chloride
Methyl Carbonate (less reactive, no HCI gas evolution if base is present).[1]
o Step B: Add Saturated Aqueous Sodium Bicarbonate (

) slowly.

» Mechanism:[1][4] Neutralizes any residual acid.[1] Expect
evolution (bubbling).

 Verification: Check pH of the aqueous layer.[1] It must be pH 7-9 before disposal.[1]

Part 5: Emergency Response Architecture

In the event of a spill, immediate decision-making is critical to prevent inhalation injury.

Figure 2: Spill Response Decision Matrix Follow this logic flow to determine containment vs.
evacuation.
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Caption: Decision tree for MECF spills. Note that paper towels should be avoided as they
increase surface area for evaporation.[1]

Part 6: Storage & Waste Disposal[1][4]

e Storage:
o Store at 2-8°C (Refrigerated).

o Keep under Inert Gas (Argon/Nitrogen).[1] Moisture ingress leads to pressure buildup (HCI
gas) which can burst the bottle upon opening.[1]

o Secondary containment is mandatory.[1]

e Disposal:
o Do not mix with general organic solvents.[1]
o Segregate as "Acid Chlorides/Corrosives."[1]

o Label clearly: Contains Chloroformates & 2-Methoxyethanol (Repro Toxin).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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